N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H20N2O3S/c1-16(20,8-9-22-2)11-17-15(19)13-10-14(21-18-13)12-6-4-3-5-7-12/h3-7,10,20H,8-9,11H2,1-2H3,(H,17,19)
• InChI Key: LZUIUPDLATWUEM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C1=NOC(=C1)C2=CC=CC=C2)O
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-5-phenylisoxazole-3-carboxamide, also known as HMB-PC, is a chemical compound that has been gaining attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and environmental science. HMB-PC is a derivative of isoxazole, a five-membered heterocyclic compound that contains both nitrogen and oxygen atoms in its ring structure. In

Scientific Research Applications

Biological Activity and Medicinal Applications

Isoxazole derivatives, such as those related to leflunomide and its active metabolite A77-1726, have shown promise as immunosuppressive agents, potentially due to their ability to inhibit mitochondrial dihydroorotate dehydrogenase, an enzyme critical for pyrimidine de novo synthesis. This inhibition can lead to a reduction in pyrimidine nucleotide pools, essential for normal immune cell functions, indicating potential applications in disease-modifying antirheumatic drugs and transplantation medicine (Knecht & Löffler, 1998).

Synthetic Applications

The synthesis of isoxazole and thiazole derivatives through various methodologies, including copper-catalyzed intramolecular cyclization and Lawesson's reagent-mediated chemoselective thionation-cyclization, highlights the versatility of these heterocyclic frameworks in constructing complex molecules. Such synthetic strategies enable the introduction of diverse functional groups, offering pathways to novel compounds with potential biological activities (Vijay Kumar et al., 2012) (Kumar, Parameshwarappa, & Ila, 2013).

Structural and Mechanistic Insights

Studies on the structure and reactivity of isoxazole derivatives contribute to a deeper understanding of their chemical properties and potential applications. For example, the structural analysis of isoxazole amino esters provides insights into their conformation and reactivity, which can inform the design of novel compounds with specific biological or chemical properties (Smith et al., 1991).